5-chloro-N-((3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-2-carboxamide

• IUPAC Name: 5-chloro-N-[[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C15H13ClN4O3S/c1-2-22-12-6-3-9(7-17-12)14-19-13(23-20-14)8-18-15(21)10-4-5-11(16)24-10/h3-7H,2,8H2,1H3,(H,18,21)
• InChI Key: RXGNSEQVIULAMC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=C(C=C1)C2=NOC(=N2)CNC(=O)C3=CC=C(S3)Cl
• Molecular Formula: C15H13ClN4O3S
• Molecular Weight: 364.8 g/mol

Description

5-chloro-N-((3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C15H13ClN4O3S and its molecular weight is 364.8. The purity is usually 95%.
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Scientific Research Applications

Novel Synthesis Pathways

Research into compounds structurally related to 5-chloro-N-((3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-2-carboxamide has led to the development of novel synthetic pathways for various heterocyclic compounds. For instance, the synthesis of new thiazolo[5,4-d]pyrimidines with molluscicidal properties has been achieved using ethyl chloroformate/DMF mixture, showcasing innovative approaches to ring closure and derivative formation processes (El-bayouki & Basyouni, 1988). Similarly, the creation of novel benzodifuranyl derivatives and their evaluation as anti-inflammatory and analgesic agents demonstrate the compound's influence on the synthesis of biologically active molecules (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antioxidant Activity

Another area of research focuses on the antioxidant activity of derivatives related to 5-chloro-N-((3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-2-carboxamide. A study on 1-(5-chloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic acid derivatives has identified compounds with potent antioxidant activities, exceeding those of known antioxidants like ascorbic acid (Tumosienė, Kantminienė, Jonuškienė, Peleckis, Belyakov, & Mickevičius, 2019).

Antibacterial and Antifungal Properties

Research has also explored the antibacterial and antifungal properties of structurally similar compounds. The synthesis of N-{5-[(2-chlorophenyl)methylene]-2-(4-hydroxyphenyl)-4-oxo(1,3-thiazolidin-3-yl)}{4-[2-(4-methylphenyl)-4-oxo(3-hydroquinazolin-3-yl)]phenyl}carboxamides and their screening against various bacterial and fungal strains highlight potential applications in medicinal chemistry (Desai, Dodiya, & Shihora, 2011).

Fluorescent Dye Synthesis

The use of ethoxycarbonylpyrene and perylene thioamides in the synthesis of fluorescent dyes demonstrates the potential of 5-chloro-N-((3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-2-carboxamide related compounds in materials science. These dyes display a range of fluorescence and have applications in bioimaging and sensor technologies (Witalewska, Wrona-Piotrowicz, & Zakrzewski, 2019).

Herbicidal Activity

Additionally, the development of 5-chloro-3-fluorophenoxypyridines with a 1,3,4-oxadiazole ring bearing a thioether moiety showcases the agricultural applications of these compounds, offering a new approach to herbicidal agent development. These compounds have shown effectiveness against graminaceous plants while ensuring crop safety, indicating their potential for agricultural innovations (Tajik & Dadras, 2011).